Cas no 33466-16-9 (3-[4,5-bis(4-chlorophenyl)-1,3-oxazol-2-yl]propanoic acid)
33466-16-9 structure
Product Name:3-[4,5-bis(4-chlorophenyl)-1,3-oxazol-2-yl]propanoic acid
CAS No:33466-16-9
MF:C18H13Cl2NO3
MW:362.206722974777
CID:1465072
PubChem ID:193158
Update Time:2025-04-20
3-[4,5-bis(4-chlorophenyl)-1,3-oxazol-2-yl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[4,5-bis(4-chlorophenyl)-1,3-oxazol-2-yl]propanoic acid
- 3-(4,5-Di-p-chlorophenyloxazol-2-yl)propionic acid
- SCHEMBL5732884
- 33466-16-9
- Wy-23205
- Wy 23205
- DTXSID90187112
- 3-(4,5-Bis(4-chlorophenyl)oxazol-2-yl)propanoic acid
-
- Inchi: 1S/C18H13Cl2NO3/c19-13-5-1-11(2-6-13)17-18(12-3-7-14(20)8-4-12)24-15(21-17)9-10-16(22)23/h1-8H,9-10H2,(H,22,23)
- InChI Key: OSPPPXTYVGQLGE-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=C(C2C=CC(=CC=2)Cl)N=C(CCC(=O)O)O1
Computed Properties
- Exact Mass: 361.02739
- Monoisotopic Mass: 361.0272487g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.33
3-[4,5-bis(4-chlorophenyl)-1,3-oxazol-2-yl]propanoic acid Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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